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Compound of Interest

Compound Name: N-Nitrosoethylmethylamine-d3

Cat. No.: B121244

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the safe handling and preparation of a
stock solution of N-Nitrosoethylmethylamine-d3 (CAS No: 69278-54-2). NEMA-d3 is a
deuterated stable isotope-labeled analogue of the N-nitrosamine, NEMA. It is commonly used
as an internal standard in analytical methods, such as LC-MS or GC-MS, for the quantification
of nitrosamine impurities in pharmaceutical products, food, and environmental samples.
Accurate preparation of standard solutions is critical for achieving precise and reliable
analytical results.[1][2]

Safety Precautions and Handling

N-Nitrosoethylmethylamine and its analogues are classified as probable or suspected human
carcinogens and are acutely toxic if swallowed.[3][4][5] All handling of this compound, both in
its neat form and in solution, must be performed in a designated area, inside a properly
functioning chemical fume hood.[4] Adherence to strict safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[3][6]

o Engineering Controls: Use a chemical fume hood with sufficient ventilation to minimize
inhalation exposure.[4] Ensure that an eyewash station and safety shower are readily
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accessible.[4]

o Handling: Avoid contact with skin and eyes.[3] Do not breathe vapors.[4] Prevent accidental
ingestion and inhalation. Do not eat, drink, or smoke in the work area.[3][7]

» Disposal: Dispose of all waste, including empty containers, contaminated PPE, and unused
solutions, as hazardous waste in accordance with local, state, and federal regulations.

IF EXPOSED OR CONCERNED, OBTAIN MEDICAL ADVICE.[3] Review the Safety Data
Sheet (SDS) thoroughly before beginning any work.[3][8]

Physicochemical Data

The following table summarizes key quantitative data for N-Nitrosoethylmethylamine-d3.

Property Value Reference(s)

N-Nitrosoethylmethylamine-d3

Chemical Name _ [9][10]
(Major)

CAS Number 69278-54-2 [9][11][12]
Unlabeled CAS Number 10595-95-6 [O1[13]
Molecular Formula CsDsHsN20 [9][11]
Molecular Weight 91.13 g/mol [O1[11][13]
Appearance Pale Yellow Oil or Liquid [51[14]
Storage Temperature 2-8°C, protected from light [5]

Experimental Protocol: Stock Solution Preparation
(1000 ug/mL)

This protocol details the steps for preparing a 1000 pg/mL (1 mg/mL) stock solution. Analytical
standards should be of high purity, and solvents should be HPLC or analytical grade.[2][15]

Materials and Equipment
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» N-Nitrosoethylmethylamine-d3 (neat material or certified reference material)
e High-purity solvent (e.g., Methanol, Acetonitrile, Dichloromethane)

o Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)[15]

o Calibrated analytical balance (4-5 decimal places)[15]

» Calibrated micropipettes or gas-tight syringes

o Amber glass vials with PTFE-lined caps for storage

o Standard laboratory glassware (beakers, pipettes)

o \ortex mixer

Step-by-Step Procedure

o Preparation and Calculation:
o Allow the sealed container of NEMA-d3 to equilibrate to room temperature before opening.

o Determine the required mass of NEMA-d3 based on the desired final concentration and
volume. For a 10 mL stock solution at 1000 pg/mL (1 mg/mL):

» Mass required (mg) = Concentration (mg/mL) x Volume (mL)
» Mass required = 1 mg/mL x 10 mL = 10 mg
e Weighing:

o Place a clean, dry weighing vessel (e.g., a small glass vial) on the analytical balance and
tare it.

o Carefully transfer the calculated mass (10 mg) of NEMA-d3 into the tared vessel. As
NEMA-d3 is a liquid, this should be done using a calibrated pipette or syringe. Record the
exact mass.[1][15]

e Dissolution and Transfer:
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o Add a small volume (e.g., 1-2 mL) of the selected solvent to the weighing vessel
containing the NEMA-d3. Gently swirl to dissolve the compound completely.

o Quantitatively transfer the solution into a 10 mL Class A volumetric flask.

o Rinse the weighing vessel three times with small aliquots of the solvent, transferring the
rinsate to the volumetric flask each time to ensure all the analyte is transferred.

e Dilution and Homogenization:

o Carefully add the solvent to the volumetric flask until the bottom of the meniscus is level
with the calibration mark.[15]

o Cap the flask securely and homogenize the solution by inverting it at least 15-20 times.[15]
e Labeling and Storage:

o Transfer the final stock solution to a clean, amber glass vial with a PTFE-lined cap to
protect it from light.[16]

o Label the vial clearly with the following information:

Compound Name: N-Nitrosoethylmethylamine-d3 Stock Solution

» CAS Number: 69278-54-2

» Concentration: 1000 pg/mL (or the exact concentration based on the weighed mass)
= Solvent Used

» Preparation Date

» Preparer's Initials

» Expiration Date

o Store the stock solution in a refrigerator at 2-8°C.[5]
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Workflow Diagram

1. Safety & Prep
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(Analytical Balance)
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(In weighing vessel with solvent) (C1vl=cC2v2)

2. Aliguot Transfer
(Use Calibrated Pipette)

5. Quantitative Transfer
(To Volumetric Flask, Rinse Vessel)

3. Dilute to Volume
(In Volumetric Flask)

6. Dilution to Volume
(Add solvent to mark)

4. Homogenize
(Invert to Mix)

7. Homogenization
(Invert flask 15-20 times)
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(e.g., 10 pg/mL)

8. Labeling & Storage
(2-8°C, Protect from Light)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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